2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate

• Molecular Formula: C10H10FNO3S
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 2-(4-cyano-3-fluorophenyl)ethyl methanesulfonate
• InChI: InChI=1S/C10H10FNO3S/c1-16(13,14)15-5-4-8-2-3-9(7-12)10(11)6-8/h2-3,6H,4-5H2,1H3
• InChI Key: TXRQNBIGZNVKDV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCCC1=CC(=C(C=C1)C#N)F

Description

2-(4-Cyano-3-fluorophenyl)ethyl methanesulfonate is a useful research compound. Its molecular formula is C10H10FNO3S and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-fluoro-4-(2-hydroxyethyl)benzonitrile (22.5 g, 136 mmol) and MsCl (23.3 g, 205 mmol) in 200 mL of dry DCM was added dropwise TEA (27.5 g, 273 mmol) at 0° C. The resulting mixture was stirred at room temperature overnight before concentrating to dryness. The residue was dissolved in 300 mL of EtOAc and washed with 1 N HCl and brine, dried over anhydrous Na2SO4 and concentrated to afford crude 2-(4-cyano-3-fluorophenyl)ethyl methanesulfonate. MS m/z 244 (M+1)+.